Cas no 121428-48-6 (L-Valine,glycyl-L-alanyl-)

L-Valine,glycyl-L-alanyl- structure
L-Valine,glycyl-L-alanyl- structure
Product Name:L-Valine,glycyl-L-alanyl-
CAS No:121428-48-6
MF:C10H19N3O4
MW:245.275562524796
CID:151395
PubChem ID:129439
Update Time:2025-04-19

L-Valine,glycyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine,glycyl-L-alanyl-
    • glycyl-alanyl-valine
    • Gly-ala-val
    • glycyl-L-alanyl-L-valine
    • L-Valine, N-(N-glycyl-L-alanyl)-
    • N-{2-[(2-Amino-1-hydroxyethylidene)amino]-1-hydroxypropylidene}valine
    • (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-3-methylbutanoic acid
    • DTXSID00923801
    • CHEMBL3809958
    • SCHEMBL4968369
    • 121428-48-6
    • BDBM50172792
    • Glycylalanylvalin
    • CHEBI:163444
    • Inchi: 1S/C10H19N3O4/c1-5(2)8(10(16)17)13-9(15)6(3)12-7(14)4-11/h5-6,8H,4,11H2,1-3H3,(H,12,14)(H,13,15)(H,16,17)/t6-,8-/m0/s1
    • InChI Key: JRDYDYXZKFNNRQ-XPUUQOCRSA-N
    • SMILES: OC([C@H](C(C)C)NC([C@H](C)NC(CN)=O)=O)=O

Computed Properties

  • Exact Mass: 245.13767
  • Monoisotopic Mass: 245.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 121.52
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